Cas no 65818-64-6 (Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate)
65818-64-6 structure
Product Name:Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate
CAS No:65818-64-6
MF:C22H20O4S
MW:380.456805229187
CID:962617
PubChem ID:316271
Update Time:2025-04-19
Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate
- 3,4-Diphenyl-thiophen-2,5-dicarbonsaeure-diaethylester
- 3,4-diphenyl-thiophene-2,5-dicarboxylic acid diethyl ester
- AC1L7THD
- NSC243802
- DTXSID10311538
- NSC-243802
- 65818-64-6
-
- Inchi: 1S/C22H20O4S/c1-3-25-21(23)19-17(15-11-7-5-8-12-15)18(16-13-9-6-10-14-16)20(27-19)22(24)26-4-2/h5-14H,3-4H2,1-2H3
- InChI Key: FEGBGLZYLRSFEG-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C(=O)OCC
Computed Properties
- Exact Mass: 380.1083
- Monoisotopic Mass: 380.10823029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 52.6
- LogP: 5.43550
Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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